9-(Hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-10-(3,4,5-trihydroxyoxan-2-yl)oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid

• IUPAC Name: 9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-10-(3,4,5-trihydroxyoxan-2-yl)oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• InChI: InChI=1S/C35H56O8/c1-30(2)13-15-35(29(40)41)16-14-33(5)20(21(35)17-30)7-8-24-31(3)11-10-25(43-28-27(39)26(38)22(37)18-42-28)32(4,19-36)23(31)9-12-34(24,33)6/h7,21-28,36-39H,8-19H2,1-6H3,(H,40,41)
• InChI Key: QUBNLZCADIYAFW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)CO)OC6C(C(C(CO6)O)O)O)C)C)C2C1)C)C(=O)O)C
• Molecular Formula: C35H56O8
• Molecular Weight: 604.8 g/mol

Description

9-(Hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-10-(3,4,5-trihydroxyoxan-2-yl)oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid is a natural product found in Medicago arabica, Hedera helix, and other organisms with data available.

Scientific Research Applications

Anti-inflammatory Properties

Research on esculentoside B, a natural compound closely related to the specified chemical, demonstrates its potential as an anti-inflammatory agent. This compound has been isolated from the roots of Phytolacca acinosa Roxb and used in traditional Chinese medicine. It exhibits inhibitory effects on inflammatory responses by deactivating the NF-κB and p-JNK signaling pathways, suggesting its potential as a modulatory drug for inflammation-related diseases (Abekura et al., 2019).

Synthesis and Use as Ion Transporters

Research dating back to 1988 explored the synthesis of polyether carboxylic acids, similar in structure to the specified compound, for their use in transporting alkali metal ions through liquid membranes. The study found that the presence of ether oxygens and hydrophobic groups in these compounds enhanced the total amount of transported ions, demonstrating their usefulness in ion transport applications (Yamaguchi et al., 1988).

Applications in Crystallography

A compound structurally similar to the requested molecule, (+)-10,13-dioxo-2α,4aβ,6aα,6bβ,9,9,12aβ-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8aα,9,10,11,12,12a,12bα,13,14bα-eicosahydro-picene-2β-carboxylic acid, forms carboxyl-to-ketone hydrogen-bonding catemers in crystal structures. This demonstrates the potential utility of such compounds in crystallographic studies and molecular design (Thompson et al., 2006).

Computational Studies in Diabetes Management

A computational study on a derivative of the specified compound identified its potential role in regulating blood glucose levels. The study highlighted that this compound might target enzymes relevant in diabetes management, underscoring its potential in therapeutic applications for diabetes (Muthusamy & Krishnasamy, 2016).